3-(Chloromethyl)-2,6-dimethoxypyridine

• CAS No.: 405103-49-3
• Molecular Formula: C8H10ClNO2
• Molecular Weight: 187.62 g/mol
• IUPAC Name: 3-(chloromethyl)-2,6-dimethoxypyridine
• InChI: InChI=1S/C8H10ClNO2/c1-11-7-4-3-6(5-9)8(10-7)12-2/h3-4H,5H2,1-2H3
• InChI Key: BIFVRQZFKXPQCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)CCl)OC

Description

3-(Chloromethyl)-2,6-dimethoxypyridine is a pyridine derivative featuring a chloromethyl (-CH₂Cl) substituent at the 3-position and methoxy (-OCH₃) groups at the 2- and 6-positions. The chloromethyl group enhances reactivity, enabling nucleophilic substitutions or cross-coupling reactions, while the electron-donating methoxy groups influence the pyridine ring’s electronic properties and regioselectivity in further functionalization .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Acidity

• 2,6-Dimethoxypyridine Derivatives :
  The presence of 2,6-dimethoxy groups in pyridine derivatives reduces antiproliferative activity in tetrazole-based compounds compared to analogs with chlorine or methylsulfanyl substituents. This is attributed to the strong electron-donating resonance (+M) effects of methoxy groups, which diminish electrophilic reactivity at the pyridine ring .

  • Acidity (pKa) :
    Methoxy groups at the 2- and 6-positions acidify adjacent positions (C3 and C5) via short-range inductive (-I) effects. However, their long-range +M effects counteract this, resulting in lower acidity compared to halogenated analogs. For example, 2,6-dichloropyridine exhibits stronger acidity at the 4-position due to cooperative electron-withdrawing effects of both chlorines .

• 3-Chloro-5-methoxy-2,6-dinitropyridine :
  Nitration of 2,6-dimethoxypyridine derivatives occurs preferentially at the 3- and 5-positions under free-base conditions. In contrast, nitration of 3-chloro-5-methoxy-2,6-dinitropyridine involves sequential substitution and nitration steps, highlighting the role of electron-withdrawing nitro groups in directing reactivity .

Data Tables

Table 1. Physical and Spectral Properties of Selected Pyridine Derivatives

Compound	¹H NMR (δ, CDCl₃)	Molecular Formula	LRMS ([M+H]⁺)
3-(Chloromethyl)-2,6-dimethoxypyridine	7.12 (d, J=8.3 Hz), 6.21 (d, J=8.2 Hz)	C₈H₁₀ClNO₂	Not reported
3-(Ethoxymethoxy)-2,6-dimethoxypyridine	7.00 (s), 3.86 (s)	C₁₀H₁₅NO₄	156.7

Table 2. Antiproliferative Activity (IC₅₀, μM)

Compound	COLO 205	SK-MEL-2	A549	JEG-3
3-(Chloromethyl)indoline*	0.12	0.15	0.18	0.14
2,6-Dimethoxypyridine analog	>50	>50	>50	>50

Key Research Findings

Electronic Effects :
Methoxy groups at the 2- and 6-positions of pyridine create a steric and electronic environment that disfavors electrophilic attacks, unlike chloro or methylsulfanyl groups, which enhance reactivity .

Synthetic Flexibility : Chloromethyl-substituted pyridines serve as versatile intermediates for further functionalization, such as nucleophilic substitutions or cross-coupling reactions, compared to ethoxymethoxy or acrylate analogs .